Cas no 61639-14-3 (2H-Thiopyran, 3-butyltetrahydro-, 1-oxide)
61639-14-3 structure
Product Name:2H-Thiopyran, 3-butyltetrahydro-, 1-oxide
CAS No:61639-14-3
MF:C9H18OS
MW:174.303621768951
CID:471798
PubChem ID:549932
Update Time:2025-04-19
2H-Thiopyran, 3-butyltetrahydro-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2H-Thiopyran, 3-butyltetrahydro-, 1-oxide
- 3-butylthiane 1-oxide
- TYURJMZOXLIISS-UHFFFAOYSA-N
- DTXSID50338567
- 3-Butyltetrahydro-2H-thiopyran 1-oxide #
- 61639-14-3
- 3-n-Butylthiane,S-oxide
-
- Inchi： 1S/C9H18OS/c1-2-3-5-9-6-4-7-11(10)8-9/h9H,2-8H2,1H3
- InChI Key： TYURJMZOXLIISS-UHFFFAOYSA-N
- SMILES： S1(CCCC(C1)CCCC)=O
Computed Properties
- Exact Mass: 174.10794
- Monoisotopic Mass: 174.10783637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- PSA: 17.07
2H-Thiopyran, 3-butyltetrahydro-, 1-oxide Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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